BENGHE Foundational & Exploratory

Check Availability & Pricing

Critical Safety and Data Integrity Notice:
Ambiguity of CAS Number 38275-56-8

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 5-Chloropyrimidine-2-carbonitrile

Cat. No.: B1584771

Attention Researchers, Scientists, and Drug Development Professionals:

Our comprehensive analysis of CAS number 38275-56-8 has revealed a critical discrepancy
across multiple chemical databases and suppliers. This CAS number is erroneously associated
with two distinct chemical entities: 5-Chloropyrimidine-2-carbonitrile and 2-Amino-5-bromo-
3-hydroxypyridine. This ambiguity presents a significant risk in a research and development
setting, as these compounds possess different physicochemical properties, toxicological
profiles, and handling requirements.

This guide will therefore address both compounds separately to ensure scientific accuracy and
promote laboratory safety. We urge all personnel to verify the precise chemical identity and
corresponding CAS number from their source materials before proceeding with any
experimental work.

Part 1: 5-Chloropyrimidine-2-carbonitrile (Correct
CAS: 38275-56-8)
Chemical Identity and Overview

5-Chloropyrimidine-2-carbonitrile is a halogenated pyrimidine derivative. Its structure,
featuring a chloro group and a nitrile group on the pyrimidine ring, makes it a versatile building
block in organic synthesis, particularly in the agrochemical industry.[1] The electron-
withdrawing nature of the nitrile group enhances the electrophilicity of the compound.[1]
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Synonyms: 5-chloro-2-pyrimidinecarbonitrile

Physicochemical Properties

The following table summarizes the key physicochemical properties of 5-Chloropyrimidine-2-

carbonitrile.

Property Value Source
Molecular Formula CsH2CINs [21[3114]
Molecular Weight 139.54 g/mol [2][4]
Appearance Solid [3]
Melting Point 78°C [2][5]
Boiling Point 292°C [2][5]
Density 1.43 g/cm3 [2][5]
Flash Point 130°C [5]
Storage Sealed in dry, Room 5]

Temperature

Safety and Handling

1.3.1 Hazard Identification

5-Chloropyrimidine-2-carbonitrile is classified as a hazardous substance. The GHS hazard

statements associated with this compound are:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.
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o H335: May cause respiratory irritation.
Signal Word: Warning
1.3.2 Recommended Personal Protective Equipment (PPE) and Handling

A risk assessment should be conducted before handling. The following diagram outlines a
general workflow for safe handling and emergency preparedness.

4 Preparation & Handling
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\ 4
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Caption: General workflow for safe handling and emergency response for 5-Chloropyrimidine-
2-carbonitrile.

1.3.3 First Aid Measures

Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for
breathing. Call a poison center or doctor if you feel unwell.[6]

« Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, seek medical
advice.[6]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.

Ingestion: If swallowed, call a poison center or doctor if you feel unwell. Rinse mouth.[7]

Applications and Research

5-Chloropyrimidine-2-carbonitrile is primarily used as a precursor and building block in the
synthesis of more complex molecules, particularly in the agrochemical sector.[1] Its reactive
sites allow for further chemical modifications.

Part 2: 2-Amino-5-bromo-3-hydroxypyridine (Correct
CAS: 39903-01-0)
Chemical Identity and Overview

2-Amino-5-bromo-3-hydroxypyridine is a brominated pyridine derivative that serves as a crucial
intermediate in pharmaceutical synthesis.[8] Notably, it is a key building block in the synthesis
of Lorlatinib, a third-generation ALK (anaplastic lymphoma kinase) inhibitor used in cancer
therapy.[9][10] Its structure, containing amino, bromo, and hydroxyl functional groups, allows
for diverse chemical transformations.[8]

Synonyms: 2-Amino-5-bromo-3-pyridinol, 5-Bromo-3-hydroxy-2-aminopyridine[11][12]

Physicochemical Properties
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The following table summarizes the key physicochemical properties of 2-Amino-5-bromo-3-

hydroxypyridine.

Property Value Source

Molecular Formula CsHsBrN20 [81[13]

Molecular Weight 189.01 g/mol [8][13]
Light brown solid, Off-white

Appearance ) [8][11]
solid

Melting Point 204-208°C [L1][14][15]

Water Solubility Slightly soluble in water [11]
Keep in dark place, Sealed in

Storage dry, Room Temperature or [7181[11]

Refrigerated (0-8°C)

Synthesis Outline

One documented synthesis route involves the hydrolysis of 2-amino-3,5-dibromopyridine using
potassium hydroxide in an autoclave, followed by purification via chromatography.[14][15]
Another patented method describes a three-step process starting from 2-amino-3-
hydroxypyridine, involving ring closure, photocatalytic bromination, and hydrolysis.[9]

2-Amino-3-hydroxypyridine

Ring Closure Photocatalytic Bromination Hydrolysis 2-Amino-5-bromo-3-hydroxypyridine

Click to download full resolution via product page

Caption: A high-level overview of a synthetic pathway to 2-Amino-5-bromo-3-hydroxypyridine.

[°]

Safety and Handling

2.4.1 Hazard ldentification
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This chemical is considered hazardous by the OSHA Hazard Communication Standard.[7] It
may cause skin sensitization, and is harmful if swallowed, in contact with skin, or if inhaled.[13]

e GHS Hazard Statements (from aggregate data):

o

H302: Harmful if swallowed[13]

[¢]

H312: Harmful in contact with skin[13]

[e]

H317: May cause an allergic skin reaction[13]

[e]

H332: Harmful if inhaled[13]
e Itis also noted to cause skin and eye irritation.[7][16]
2.4.2 Recommended Personal Protective Equipment (PPE) and Handling

o Engineering Controls: Use only outdoors or in a well-ventilated area.[7][17] Ensure eyewash
stations and safety showers are close to the workstation.[17]

o Personal Protective Equipment:
o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[7]
o Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[7][17]

o Respiratory Protection: If dust is generated or exposure limits are exceeded, use an

approved respirator.[7]

o General Hygiene: Wash hands thoroughly after handling.[7] Do not eat, drink, or smoke
when using this product.[7][17] Contaminated work clothing should not be allowed out of the
workplace.[18]

2.4.3 First Aid Measures

o General Advice: If symptoms persist, call a physician.[7]
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 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention if symptoms occur.[7]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin
irritation persists, call a physician.[7]

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[7]

 Ingestion: Call a poison center or doctor if you feel unwell. Rinse mouth.[7]

Applications and Research

The primary and most significant application of 2-Amino-5-bromo-3-hydroxypyridine is its role
as a key intermediate in the synthesis of pharmaceuticals, most notably the anti-cancer drug
Lorlatinib.[10] It is also utilized in the development of other biologically active molecules,
including potential anti-inflammatory and antimicrobial agents, and in the formulation of
agrochemicals like herbicides and pesticides.[8] Its structural features also lend it to
applications in materials science and coordination chemistry.[8]

Conclusion

The CAS number 38275-56-8 is most accurately assigned to 5-Chloropyrimidine-2-
carbonitrile. However, due to its erroneous association with 2-Amino-5-bromo-3-
hydroxypyridine (correct CAS: 39903-01-0) in some sources, extreme caution is advised.
Professionals must confirm the identity of their material through analytical means and consult
the specific Safety Data Sheet (SDS) provided by their supplier before commencing any work.
Relying solely on a CAS number that has demonstrated ambiguity could lead to unsafe
handling practices and compromised experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAH61722&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH61722&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH61722&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH61722&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://wap.guidechem.com/question/how-can-2-hydroxy-3-amino-5-br-id149749.html
https://www.chemimpex.com/products/29190
https://www.chemimpex.com/products/29190
https://www.benchchem.com/product/b1584771?utm_src=pdf-body
https://www.benchchem.com/product/b1584771?utm_src=pdf-body
https://www.benchchem.com/product/b1584771?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

1. (5-Chloropyrimidin-2-yl) methanamine hydrochloride | 1609409-10-0 | Benchchem
[benchchem.com]

2. 2-Pyrimidinecarbonitrile, 5-chloro- (9Cl) CAS#: 38275-56-8 [m.chemicalbook.com]
3. 2-Pyrimidinecarbonitrile, 5-chloro- (9ClI) | CymitQuimica [cymitquimica.com]

4. calpaclab.com [calpaclab.com]

. 38275-56-8 | CAS DataBase [m.chemicalbook.com]

. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

. fishersci.com [fishersci.com]

. chemimpex.com [chemimpex.com]

© 00 ~N o o

. CN111943885A - Synthetic method of Laolatinib intermediate 2-amino-5-bromo-3-
hydroxypyridine - Google Patents [patents.google.com]

10. Page loading... [wap.guidechem.com]
11. 2-amino-5-bromopyridin-3-ol | 39903-01-0 [chemicalbook.com]

12. 2-Amino-5-bromo-3-hydroxypyridine | 39903-01-0 | Tokyo Chemical Industry (India) Pvt.
Ltd. [tcichemicals.com]

13. 2-Amino-5-bromo-3-hydroxypyridine | CSH5BrN20 | CID 11694041 - PubChem
[pubchem.ncbi.nlm.nih.gov]

14. prepchem.com [prepchem.com]

15. US4033975A - Process for the production of 2-amino-3-hydroxypyridine derivatives -
Google Patents [patents.google.com]

16. datasheets.scbt.com [datasheets.scbt.com]
17. jubilantingrevia.com [jubilantingrevia.com]
18. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Critical Safety and Data Integrity Notice: Ambiguity of
CAS Number 38275-56-8]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584771#cas-number-38275-56-8-properties-and-
safety]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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